Cas no 1185170-34-6 (N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propan-2-ylsulfanyl)benzamide hydrochloride)

• Product Name: N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propan-2-ylsulfanyl)benzamide hydrochloride
• CAS No: 1185170-34-6
• MF: C₂₃H₂₆ClN₃OS₂
• MW: 460.055041790009
• CID: 6268136
• PubChem ID: 44827206
• Update Time: 2025-07-15

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propan-2-ylsulfanyl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propan-2-ylsulfanyl)benzamide hydrochloride
• 1185170-34-6
• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-propan-2-ylsulfanylbenzamide;hydrochloride
• AKOS026681268
• F2093-0799
• N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-(propan-2-ylsulfanyl)benzamide hydrochloride
• N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(isopropylthio)benzamide hydrochloride

• Inchi： 1S/C23H25N3OS2.ClH/c1-16(2)28-19-10-8-18(9-11-19)22(27)25-23-24-20-12-13-26(15-21(20)29-23)14-17-6-4-3-5-7-17;/h3-11,16H,12-15H2,1-2H3,(H,24,25,27);1H
• InChI Key： ILEAGMPVTJJGRD-UHFFFAOYSA-N
• SMILES： Cl.S1C(NC(C2C=CC(=CC=2)SC(C)C)=O)=NC2=C1CN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 459.1205825g/mol
• Monoisotopic Mass: 459.1205825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8Ų

Additional information on N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propan-2-ylsulfanyl)benzamide hydrochloride

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propan-2-ylsulfanyl)benzamide hydrochloride

The compound with CAS Registry Number 1185170-34-6, known as N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propan-2-ylsulfanyl)benzamide hydrochloride, is a highly specialized molecule with significant potential in the field of biopharmaceuticals. This compound belongs to the class of heterocyclic amides, characterized by its unique combination of a thiazolo-pyridine ring system and a benzamide moiety. Its structure incorporates functional groups that make it an interesting candidate for drug discovery and therapeutic applications.

The core structure of this compound features a 1,3-thiazolo[5,4-c]pyridine ring system, which is fused with a benzene ring. This bicyclic framework provides the molecule with unique pharmacokinetic properties and enhanced stability. The presence of a benzamide group at position 2 of the thiazolo-pyridine ring introduces additional reactivity and specificity, making it a promising scaffold for bioactive compounds. Furthermore, the compound includes a propan-2-ylsulfanyl group, which adds a layer of complexity to its chemical profile and may contribute to its selectivity in biological systems.

Recent studies have highlighted the potential of thiazolo-pyridine derivatives as inhibitors of various enzymatic targets, including kinases and receptor tyrosine kinases (RTKs). These findings suggest that this compound could serve as a valuable tool in the development of targeted therapies for diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The hydrochloride salt form ensures optimal solubility and stability, which are critical factors in drug formulation and delivery systems.

Research into the pharmacological properties of this compound has focused on its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that it exhibits selective inhibition of specific pro-inflammatory cytokines, making it a potential candidate for anti-inflammatory agents. Additionally, its interaction with membrane receptors has been explored, revealing mechanisms that could be harnessed for the development of agonists or antagonists in various therapeutic areas.

One of the most notable aspects of this compound is its structural diversity, which allows for extensive modifications to optimize its therapeutic index. By introducing variations in the benzamide substituents or altering the thiazolo-pyridine core, researchers can tailor the molecule's properties to meet specific biological requirements. This flexibility underscores its value as a lead compound in drug development pipelines.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the molecular interactions of this compound with biological macromolecules. These studies have revealed that the thiazolo-pyridine ring acts as a key determinant of binding affinity, while the benzamide group plays a crucial role in selectivity. Such findings are instrumental in guiding structure-activity relationship (SAR) studies, which are essential for refining the compound's efficacy and safety profile.

In summary, N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propan-2-ylsulfanyl)benzamide hydrochloride represents a cutting-edge molecule with immense potential in the biopharmaceutical industry. Its unique combination of structural features and biological activities positions it as a compelling candidate for drug discovery efforts. As research continues to unravel its full capabilities, this compound is poised to contribute significantly to the development of next-generation therapeutics.